N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide

• Molecular Formula: C14H14BrN3O3
• Molecular Weight: 352.18 g/mol
• IUPAC Name: N-[3-[(5-bromofuran-2-carbonyl)amino]propyl]pyridine-2-carboxamide
• InChI: InChI=1S/C14H14BrN3O3/c15-12-6-5-11(21-12)14(20)18-9-3-8-17-13(19)10-4-1-2-7-16-10/h1-2,4-7H,3,8-9H2,(H,17,19)(H,18,20)
• InChI Key: IRXLKSYAJCKKLV-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(=O)NCCCNC(=O)C2=CC=C(O2)Br

Description

N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide (BFPP) is a chemical compound that belongs to the class of pyridinecarboxamides. It is a synthetic compound that has been synthesized using various methods. The compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide is not fully understood. However, studies have shown that N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide interacts with proteins, particularly enzymes, by binding to their active sites. This interaction leads to the inhibition of enzymatic activity, which can have various effects on biochemical and physiological processes.
Biochemical and Physiological Effects
N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide inhibits the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes play important roles in various physiological processes, including neurotransmitter regulation and metabolism. N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has also been shown to have antioxidant and anti-inflammatory properties, which can have beneficial effects on various diseases.

Advantages and Limitations for Lab Experiments

N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It is also stable and can be stored for long periods without degradation. However, N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has some limitations, including its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has significant potential for future research. One future direction is to study its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is to study its potential as a drug target for the development of new drugs. Additionally, further studies are needed to fully understand the mechanism of action of N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide and its effects on biochemical and physiological processes.

Synthesis Methods

N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide is synthesized using various methods, including the reaction of 2-pyridinecarboxylic acid with 3-aminopropylamine and 5-bromo-2-furoyl chloride. The reaction is carried out in the presence of a base such as triethylamine in a solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide.

Scientific Research Applications

N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has been widely used in scientific research due to its potential applications in various fields. In medicinal chemistry, N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has been studied for its potential as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has been used as a probe for studying protein-ligand interactions. In pharmacology, N-{3-[(5-bromo-2-furoyl)amino]propyl}-2-pyridinecarboxamide has been studied for its potential as a drug target for the treatment of various diseases.